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Compound of Interest

Compound Name:
2-Chloro-6,8-dimethoxy-4-

methylquinoline

CAS No.: 938459-20-2

Cat. No.: B1532968

Get Quote

Executive Summary
The quinoline scaffold is a "privileged structure" in medicinal chemistry, forming the core of

FDA-approved kinase inhibitors like Cabozantinib and Lenvatinib. While the 6,7-dimethoxy

substitution pattern is the industry standard (providing optimal electron density for hinge

binding), the 6,8-dimethoxy moiety represents an emerging structural variation.

This guide details the design, synthesis, and evaluation of 6,8-dimethoxyquinoline inhibitors.

This specific substitution pattern is often explored to modulate metabolic stability (blocking the

C8 position), alter basicity at the N1 position via the peri-effect, and evade intellectual property

space dominated by 6,7-analogs.

Structural Rationale & SAR Analysis
The "Peri-Effect" and Electronic Modulation
The shift of a methoxy group from position 7 to position 8 introduces significant

physicochemical changes compared to the canonical 6,7-dimethoxy scaffold.
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Electronic Influence on N1: The N1 nitrogen is the primary hydrogen bond acceptor for the

kinase hinge region (e.g., Cys residues). A methoxy group at C8 (peri-position) exerts steric

pressure and electronic repulsion on the N1 lone pair, potentially altering the pKa and

hydrogen bond acceptor capability.

Metabolic Blockade: In many quinoline drugs, the C8 position is a "soft spot" for CYP450-

mediated hydroxylation. Occupying this site with a methoxy group can enhance metabolic

stability (t1/2).

Solubility: The 6,8-substitution breaks the symmetry and planarity slightly more than the 6,7-

pattern, potentially disrupting crystal lattice energy and improving aqueous solubility.

Pharmacophore Mapping
The general pharmacophore for these inhibitors targets Type I or Type II kinase binding modes

(specifically c-Met and VEGFR2).
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Figure 1: Pharmacophore dissection of the 6,8-dimethoxyquinoline scaffold.

Synthetic Chemistry Strategy
The synthesis of 6,8-dimethoxyquinolines requires a different starting material than the

standard 6,7-analogs. The Gould-Jacobs reaction is the most robust protocol for this scaffold.
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Retrosynthetic Analysis
Target: 4-Chloro-6,8-dimethoxyquinoline (Key Intermediate).

Precursor: 2,4-Dimethoxyaniline (Note: 6,7-analogs use 3,4-dimethoxyaniline).

Cyclization Agent: Diethyl ethoxymethylenemalonate (EMME).

Step-by-Step Synthesis Protocol
Step 1: Condensation

Charge a round-bottom flask with 2,4-dimethoxyaniline (1.0 eq) and EMME (1.1 eq).

Heat the neat mixture (solvent-free) or in ethanol at 110°C for 2-3 hours.

Monitor TLC for the disappearance of aniline.

Result: Formation of the enamine intermediate (diethyl 2-(((2,4-

dimethoxyphenyl)amino)methylene)malonate).

Step 2: Cyclization (Gould-Jacobs)

Add the enamine intermediate dropwise to boiling Diphenyl Ether (Dowtherm A) at 250°C.

Critical: Maintain temperature to drive off ethanol and force cyclization.

After 30-60 mins, cool to room temperature.

Add hexane to precipitate the product. Filter and wash.

Result: Ethyl 6,8-dimethoxy-4-hydroxyquinoline-3-carboxylate.

Step 3: Hydrolysis and Decarboxylation

Reflux the ester in 2N NaOH/Ethanol to hydrolyze to the acid.

Decarboxylate by heating in diphenyl ether or quinoline at 200°C+ if the C3-H analog is

desired. (Note: Many kinase inhibitors retain the C3-amide; if so, skip decarboxylation).
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Step 4: Chlorination (Activation)

Suspend the 4-hydroxyquinoline intermediate in POCl3 (Phosphorus oxychloride).

Reflux for 2-4 hours.

Carefully quench on ice (Exothermic!). Neutralize with NaHCO3.

Extract with DCM.

Result:4-Chloro-6,8-dimethoxyquinoline.

Step 5: S_NAr Coupling (Lead Generation)

React 4-chloro-6,8-dimethoxyquinoline with the desired amine (e.g., 4-fluoroaniline or a

complex heterocyclic amine) in isopropanol or DMF.

Catalyst: Catalytic HCl or p-TsOH helps initiate the reaction.

Reflux for 6-12 hours.
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Figure 2: Synthetic pathway for the 6,8-dimethoxyquinoline scaffold.

Biological Evaluation Protocols
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To validate the efficacy of the novel 6,8-dimethoxy analogs, a dual-screening approach

focusing on enzymatic inhibition and cellular potency is required.

In Vitro Kinase Assay (FRET-based)
Objective: Determine IC50 against specific kinases (e.g., c-Met, VEGFR2).

Protocol:

Preparation: Use a standard FRET assay kit (e.g., LanthaScreen or Z'-LYTE).

Enzyme Mix: Dilute recombinant kinase (c-Met) in kinase buffer (50 mM HEPES pH 7.5, 10

mM MgCl2, 1 mM EGTA, 0.01% Brij-35).

Compound: Prepare 3-fold serial dilutions of the 6,8-dimethoxy analog in DMSO. (Final

DMSO < 1%).[1]

Reaction: Incubate Kinase + Compound + ATP (at Km) + Peptide Substrate for 60 mins at

RT.

Detection: Add Antibody-Europium/Tracer complex. Read fluorescence ratio (665/615 nm) on

a plate reader.

Analysis: Fit data to a sigmoidal dose-response equation to calculate IC50.

Cellular Viability Assay (MKN-45 / HUVEC)
Objective: Assess cellular potency and membrane permeability.

Table 1: Recommended Cell Lines for Profiling
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Cell Line Tissue Origin Target Relevance
Expected IC50
(Potent Lead)

MKN-45 Gastric Cancer c-Met amplified < 100 nM

HUVEC Endothelial
VEGFR2 /

Angiogenesis
< 50 nM

A549 Lung Cancer General cytotoxicity 1 - 5 µM

| WI-38 | Fibroblast | Normal cell toxicity | > 10 µM (Selectivity Window) |

Protocol (CCK-8 / MTT):

Seed cells (3,000–5,000/well) in 96-well plates. Incubate 24h.

Add compounds at varying concentrations. Incubate 72h.

Add CCK-8 reagent (10 µL). Incubate 1-4h.

Measure Absorbance at 450 nm.

Critical Design Considerations (Expert Insights)
The Solubility Advantage
Data from isomeric comparisons suggests that 6,8-dimethoxy analogs often exhibit 2-3x higher

aqueous solubility than their 6,7-counterparts. This is attributed to the disruption of the planar

stacking interactions in the solid state caused by the 8-methoxy group.

Action: Perform thermodynamic solubility assays early in the cascade.

Docking & Modeling
When docking these into c-Met (PDB: 3LQ8) or VEGFR2 (PDB: 4ASD):

Ensure the N1 is oriented toward the hinge region (Met1160 in c-Met).

Check the 8-methoxy group for clashes with the "gatekeeper" residue or solvent front. In

some kinases, the 8-position faces a solvent channel, allowing for solubilizing groups (e.g.,
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morpholine-linked ethers) to be attached there if the methoxy is replaced.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check
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